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Compound of Interest

Compound Name: Lignosulfonic acid, calcium salt

Cat. No.: B1668223 Get Quote

This technical support center provides researchers and scientists with troubleshooting

guidance and frequently asked questions (FAQs) for controlling air entrainment in concrete

containing calcium lignosulfonate (CLS).

Frequently Asked Questions (FAQs)
Q1: What is the primary role of calcium lignosulfonate in concrete, and how does it affect air

entrainment?

Calcium lignosulfonate (CLS) is primarily used as a water-reducing admixture (plasticizer) in

concrete.[1][2] Its main function is to adsorb onto cement particles, creating electrostatic

repulsion that disperses them.[1][3][4] This process releases water trapped in cement

agglomerates, improving the workability and flow of the concrete mix while allowing for a lower

water-to-cement ratio.[1][4][5]

As a secondary effect, CLS also entrains air into the concrete.[6][7] The lignosulfonate

molecules, being surface-active agents, stabilize microscopic air bubbles generated during

mixing.[8] This typically results in an air content of 2-4% but can be higher depending on the

dosage and other factors.[4][6][7] While this can be beneficial for freeze-thaw resistance,

excessive or uncontrolled air entrainment can negatively impact compressive strength.[1][3]

Q2: My concrete mix has excessively high air content after adding calcium lignosulfonate. What

are the potential causes?
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Excessively high air content is a common issue. The primary causes include:

High Dosage of CLS: Increased dosages of CLS directly lead to higher air entrainment.[1][3]

Dosages typically range from 0.20% to 0.30% by cement weight, and exceeding this can

cause issues.[1]

Interaction with Other Admixtures: Combining CLS with other admixtures, especially certain

superplasticizers or dedicated air-entraining agents, can have a synergistic effect, leading to

a significant and sometimes unpredictable increase in air content.[9]

High Temperature: Higher ambient or mix temperatures can sometimes exacerbate the air-

entraining effect of lignosulfonates.[3]

Cement Composition: The chemical makeup of the cement, particularly high alkali content,

can interact unpredictably with CLS and influence its air-entraining capacity.[1]

Purity of CLS: Impurities in the CLS, such as residual sugars from the pulping process, can

affect its performance and contribute to inconsistent air entrainment.[1][6]

Q3: How does mixing time and intensity influence the air-entraining effect of CLS?

The duration and energy of mixing play a crucial role. Initially, longer or more intense mixing will

incorporate more air into the concrete. The CLS then acts to stabilize these bubbles. However,

prolonged mixing can also lead to a breakdown of the air void system, causing larger, less

stable bubbles to form or leading to a loss of entrained air over time. It is essential to maintain

consistent mixing parameters throughout experiments to ensure repeatable results.

Q4: Can I use a de-entraining agent (defoamer) to counteract excessive air from CLS?

Yes, using an air-detraining agent or defoamer is a common strategy to control excessive air

content.[7] These admixtures work by destabilizing the air bubbles introduced by the CLS.

Agents like sodium dioctyl sulfosuccinate have been shown to effectively reduce the air content

in mixes containing lignosulfonates without negatively impacting the beneficial water-reducing

effects.[10] It is critical to perform trial mixes to determine the correct dosage of the defoamer,

as overdosing can eliminate the protective air void system entirely.

Q5: What is the difference between entrained air and entrapped air?
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Entrained air and entrapped air are two distinct types of voids in concrete.[11]

Entrained Air: Consists of microscopic, spherical, and well-distributed bubbles intentionally

created by air-entraining admixtures like CLS.[11] These tiny voids provide space for water

to expand upon freezing, thus protecting the concrete from freeze-thaw damage.[11][12]

Entrapped Air: Consists of larger, irregularly shaped voids that are accidentally trapped in the

concrete during mixing and placement due to inadequate consolidation.[11] These voids are

generally not beneficial and can reduce the strength and durability of the concrete.

Troubleshooting Guide
This guide addresses common problems encountered during experiments involving calcium

lignosulfonate and air entrainment.
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Problem Potential Causes Recommended Solutions

Inconsistent Air Content

Between Batches

1. Variation in CLS dosage.2.

Inconsistent mixing time or

energy.3. Fluctuations in

temperature.4. Variability in

raw materials (cement,

aggregates).5. Inconsistent

quality or purity of CLS.[1][6]

1. Precisely measure CLS

dosage by weight of cement.2.

Standardize mixing procedures

(time and speed).3. Monitor

and record ambient and

material temperatures.4. Use

consistent sources for all

materials.5. Source high-purity

CLS and request quality

assurance data.

High Air Content, Low

Compressive Strength

1. CLS dosage is too high.[1]

[3]2. Unintended synergistic

interaction with other

admixtures.[9]3. Ineffective

consolidation trapping excess

air.

1. Reduce the CLS dosage in

incremental steps.2. Conduct

compatibility tests with other

admixtures.3. Consider adding

a de-entraining agent

(defoamer).[7]4. Ensure proper

consolidation according to

standard methods.

Stable Initial Air Content, but

Significant Air Loss Before

Setting

1. Poor air void stability.2.

Interaction with other

admixtures destabilizing the

bubbles.3. Prolonged mixing or

excessive vibration.

1. Evaluate the quality of the

CLS; some lignosulfonates

create a more stable air

system than others.2. Test

different combinations of

admixtures.3. Optimize mixing

and consolidation times.

Desired Air Content in Fresh

Concrete, but Poor Freeze-

Thaw Resistance

1. Poor air void system

parameters (spacing factor too

large, specific surface too

small).2. Air voids are too large

(entrapped air) rather than

small and well-dispersed

(entrained air).

1. The total air content is only

one metric. The quality of the

air void system is critical for

durability.[13]2. Perform a

hardened air void analysis

(ASTM C457) to measure the

spacing factor and specific

surface.[14][15]3. Adjust the

CLS dosage or consider a
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dedicated air-entraining agent

to improve the void structure.

Experimental Protocols
Measurement of Air Content in Freshly Mixed Concrete
Method: ASTM C231 - Standard Test Method for Air Content of Freshly Mixed Concrete by the

Pressure Method.[16]

This method is suitable for concrete with dense aggregates and determines air content by

observing the change in concrete volume with a change in pressure.[16][17]

Detailed Procedure:

Preparation: Dampen the interior of the pressure meter's measuring bowl.

Sampling: Place the fresh concrete sample into the bowl in three equal layers.[18][19]

Consolidation: Rod each layer 25 times with a standard tamping rod, distributing the strokes

uniformly. After rodding each layer, tap the sides of the bowl 10-15 times with a mallet to

close voids.[18][19]

Strike-Off: After consolidating the final layer, strike off the excess concrete to create a

smooth, level surface.[18]

Assembly: Clean the rims of the bowl and cover. Clamp the cover on, ensuring a pressure-

tight seal.

Water Injection: With the petcocks open, inject water with a syringe through one petcock until

it emerges from the other, expelling all air.[18]

Pressurization: Close the petcocks. Pump air into the chamber until the gauge needle

reaches the predetermined initial pressure line.[18][19]

Measurement: Open the main air valve between the air chamber and the measuring bowl.

Tap the sides of the bowl to relieve any local restraints.[19]
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Reading: Read the pressure gauge. The reading indicates the air content as a percentage.

This reading must be adjusted by the aggregate correction factor.

Microscopical Determination of Air-Void System in
Hardened Concrete
Method: ASTM C457 - Standard Test Method for Microscopical Determination of Parameters of

the Air-Void System in Hardened Concrete.[14]

This method is used to determine not just the total air content but also critical parameters like

the spacing factor and specific surface, which are crucial for assessing freeze-thaw durability.

[13][15]

Detailed Procedure:

Sample Preparation: A core or cylinder of hardened concrete is obtained. A slice is cut from

the sample, and one surface is ground and lapped to a smooth, planar finish.

Microscopical Analysis: The prepared surface is examined under a microscope. One of the

following procedures is used:

Procedure A (Linear-Traverse Method): The polished surface is moved along a line under

the microscope's crosshairs. The total length of the traverse line and the length of the line

that passes over air voids are recorded to calculate parameters.[14][15]

Procedure B (Modified Point-Count Method): A grid of points is superimposed on the

surface. The number of points falling on air voids versus the number of points falling on

the paste is counted.[14][15]

Calculation: From the data collected, the following parameters are calculated:

Total Air Content (A)

Void Frequency (n)

Specific Surface (α): The surface area of the air voids per unit volume of air.
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Spacing Factor (L̄ ): A parameter related to the average maximum distance from any point

in the cement paste to the edge of an air void.[15] For good freeze-thaw durability, the

spacing factor should generally be 0.008 inches or less.[13]
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Caption: Troubleshooting workflow for controlling air content.
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Caption: Key factors influencing air entrainment with CLS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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